Cas no 2172035-57-1 (2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172035-57-1
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5566464
• PubChem ID: 165595148
• Update Time: 2025-05-20

2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2172035-57-1
• 2-[5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599156
• 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C13H20N4O/c1-18-10-4-9-17-13(11-5-2-3-6-11)12(7-8-14)15-16-17/h11H,2-7,9-10H2,1H3
• InChI Key： XWLPEIJVIMKJQU-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(=C(CC#N)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172035-57-1)

2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172035-57-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the cyclopentyl and methoxypropyl groups enhances its potential for applications in drug discovery and material science. Researchers are particularly interested in its unique structural features, which make it a promising candidate for developing novel therapeutic agents.

The molecular structure of 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile includes a triazole ring fused with a nitrile group, contributing to its reactivity and versatility. The methoxypropyl side chain improves its solubility in organic solvents, making it easier to handle in laboratory settings. This compound is often synthesized via click chemistry, a popular method for constructing 1,2,3-triazole derivatives due to its efficiency and high yield. Its CAS No. 2172035-57-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

One of the key applications of 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile is in the field of medicinal chemistry. The triazole scaffold is widely recognized for its antimicrobial, antiviral, and anticancer properties. Recent studies have explored its potential as a kinase inhibitor, a class of compounds that play a crucial role in targeted cancer therapies. Additionally, its nitrile functionality allows for further chemical modifications, enabling the development of derivatives with enhanced bioactivity.

In the agrochemical sector, 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile is being investigated for its potential as a pesticide intermediate. The cyclopentyl group contributes to its lipophilicity, which is essential for penetrating plant cell membranes. Researchers are also examining its role in crop protection, particularly in combating resistant strains of pests. The compound's stability under various environmental conditions makes it a viable candidate for sustainable agricultural practices.

The growing demand for 1,2,3-triazole-based compounds has spurred innovation in synthetic methodologies. Click chemistry remains the preferred approach for producing 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile, owing to its modularity and scalability. Advances in green chemistry have further optimized the synthesis process, reducing waste and improving yield. These developments align with the global push toward sustainable chemistry, a topic of increasing relevance in both academic and industrial circles.

Market trends indicate a rising interest in 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile, driven by its potential in drug discovery and agrochemical innovation. Pharmaceutical companies are actively seeking novel triazole derivatives to address unmet medical needs, while agrochemical firms are exploring its utility in next-generation pesticides. The compound's CAS No. 2172035-57-1 is frequently cited in patent applications, underscoring its commercial value.

For researchers and industry professionals, understanding the properties and applications of 2-5-cyclopentyl-1-(3-methoxypropyl)-1H-1,2,3-triazol-4-ylacetonitrile is essential. Its unique combination of a triazole core, nitrile group, and methoxypropyl side chain offers a versatile platform for innovation. As scientific inquiry continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing both pharmaceutical and agrochemical research.